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Compound of Interest

Compound Name: 1-Ethylcyclohexanol

Cat. No.: B155962

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethylcyclohexanol is a versatile alicyclic alcohol utilized in the fragrance industry for its
unique and adaptable aroma profile.[1] This document provides detailed application notes and
protocols for the use of 1-Ethylcyclohexanol in fragrance formulations, catering to
researchers, scientists, and professionals involved in fragrance development and evaluation.
The information compiled herein is based on publicly available data and established scientific
methodologies.

Physicochemical Properties and Odor Profile

1-Ethylcyclohexanol is a colorless liquid with a mild, sweet, and floral odor, often with
camphoraceous undertones.[2][3] Its chemical structure, consisting of a cyclohexane ring with
an ethyl and a hydroxyl group, contributes to its characteristic scent and physical properties.[1]

[4]

Table 1: Physicochemical Properties of 1-Ethylcyclohexanol
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Property Value Reference
Molecular Formula C8H160 [5]
Molecular Weight 128.21 g/mol [5]
Appearance Colorless liquid [1114]

Odor Mild, sweet, floral, e

camphoraceous

Boiling Point 166 - 168 °C [6]

Melting Point 345°C [6]

Flash Point 68 °C [6]

Slightly soluble in water;
Solubility soluble in organic solvents like  [1]

ethanol and diethyl ether.

Application in Fragrance Formulations

1-Ethylcyclohexanol is employed as a fragrance ingredient in a variety of consumer products,
including perfumes, soaps, and lotions, to impart a mild and sweet scent.[1] Its stability under
normal conditions makes it a reliable component in different formulations.[1]

Recommended Usage Levels

The concentration of 1-Ethylcyclohexanol in a fragrance concentrate can vary depending on
the desired olfactory effect. While specific data for 1-Ethylcyclohexanol is not readily
available, for similar cyclohexanol derivatives, usage levels can be up to 10% in the fragrance
concentrate. The final concentration in the end product is typically much lower.

Table 2: lllustrative Usage Levels of 1-Ethylcyclohexanol
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lllustrative Concentration in End Product

Product Type (%)

Fine Fragrance (Eau de Parfum) 1.0-5.0
Body Lotion 0.1-0.5
Shampoo 0.2-0.8
Bar Soap 05-15
Air Freshener 20-7.0

Note: These are generalized starting points. The
optimal concentration should be determined

through formulation-specific testing.

Experimental Protocols
Protocol for Sensory Evaluation of 1-Ethylcyclohexanol

This protocol outlines a method for the sensory evaluation of 1-Ethylcyclohexanol to

characterize its odor profile and intensity.

Objective: To systematically describe the odor characteristics of 1-Ethylcyclohexanol using a

trained sensory panel.

Materials:

1-Ethylcyclohexanol (high purity)

Odor-free solvent (e.qg., diethyl phthalate or ethanol)

Glass smelling strips

Odor-free evaluation booths

Data collection software or forms

Procedure:
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o Panelist Selection and Training: Select 8-12 panelists trained in sensory evaluation
techniques for fragrances.[7] Familiarize them with a range of standard odor descriptors,
particularly those relevant to floral, sweet, and camphoraceous scents.

o Sample Preparation: Prepare a series of dilutions of 1-Ethylcyclohexanol in the chosen
solvent (e.g., 10%, 5%, and 1% by weight).

e Evaluation:

[e]

Dip a smelling strip into the most dilute solution, ensuring the strip is not oversaturated.

o

Present the strip to the panelist in a controlled environment.

[¢]

Ask the panelist to evaluate the odor at different time intervals (top note: first few minutes;
middle note: after 15-30 minutes; base note: after 1-2 hours) and record their descriptions.

[¢]

Repeat the process for each concentration, moving from the lowest to the highest.

o Data Analysis: Compile the descriptors used by the panelists. Analyze the frequency of each
descriptor to create a comprehensive odor profile of 1-Ethylcyclohexanol.

Workflow for Sensory Evaluation:
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Caption: Workflow for the sensory evaluation of a fragrance ingredient.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b155962?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol for Stability Testing of a Fragrance Formulation
Containing 1-Ethylcyclohexanol

This protocol describes a method to assess the stability of a fragrance formulation (e.g., in a
lotion base) containing 1-Ethylcyclohexanol under various conditions.

Objective: To evaluate the physical and chemical stability of a cosmetic product containing 1-
Ethylcyclohexanol over time and under stress conditions.

Materials:

Test formulation (lotion with 1-Ethylcyclohexanol)

Control formulation (lotion without fragrance)

Appropriate packaging (e.g., glass jars)

Stability chambers (controlled temperature and humidity)

UV light cabinet

pH meter, viscometer

Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

e Initial Analysis (Time 0): Analyze the test and control formulations for their initial properties:
o Organoleptic: Appearance, color, and odor.
o Physical: pH and viscosity.
o Chemical: Concentration of 1-Ethylcyclohexanol via GC-MS.

 Stability Conditions: Store samples of both formulations under the following conditions:

o Accelerated Stability: 40°C + 2°C / 75% RH £ 5% RH for 3 months.
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o Real-Time Stability: 25°C + 2°C / 60% RH + 5% RH for a minimum of 12 months.
o Light Exposure: Exposure to UV light to simulate sunlight.[8]

o Cycle Testing: Three cycles of -10°C for 24 hours followed by 25°C for 24 hours.[9]

» Time-Point Evaluations: At specified intervals (e.g., 1, 2, 3, 6, 9, and 12 months for real-time;
1, 2, and 3 months for accelerated), withdraw samples and re-evaluate the organoleptic,
physical, and chemical properties as done at Time 0.

o Data Analysis: Compare the results at each time point to the initial data. Any significant
changes in color, odor, pH, viscosity, or a decrease in the concentration of 1-
Ethylcyclohexanol may indicate instability.

Workflow for Stability Testing:
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Caption: Workflow for the stability testing of a cosmetic formulation.

Olfactory Signaling Pathway

The perception of odors, including that of 1-Ethylcyclohexanol, is initiated by the interaction of
odorant molecules with olfactory receptors (ORs) located on the cilia of olfactory sensory
neurons in the nasal epithelium. This interaction triggers a signal transduction cascade.

1-Ethylcyclohexanol, with its floral and sweet notes, would likely bind to a specific
combination of ORs that are responsive to these types of chemical structures. This binding
activates a G-protein (Gaoolf), which in turn activates adenylyl cyclase.[10] This enzyme
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catalyzes the conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP
opens cyclic nucleotide-gated ion channels, leading to an influx of cations (Na+ and Ca2+) and
depolarization of the neuron. This electrical signal is then transmitted to the olfactory bulb in the
brain, where the information from various activated neurons is processed, leading to the
perception of the specific scent of 1-Ethylcyclohexanol.[10]

Diagram of the Olfactory Signaling Pathway:

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

1-Ethylcyclohexanol

G-Protein (Gaolf) Activated

Adenylyl Cyclase Activated

Ion Channel Opens

Leads to

Neuron Depolarization (Na+, Ca2+ influx)

Transmits

Signal to Olfactory Bulb

Click to download full resolution via product page

Caption: Simplified diagram of the olfactory signal transduction cascade.
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Safety and Handling

1-Ethylcyclohexanol is considered to have low toxicity, but it may cause skin and eye
irritation.[1] It is important to handle this chemical with appropriate personal protective
equipment (PPE), including gloves and safety glasses, in a well-ventilated area.[6] Avoid
ingestion and inhalation.[1]

Conclusion

1-Ethylcyclohexanol is a valuable ingredient in the perfumer's palette, offering a mild, sweet,
and floral character to a wide range of products. Its stability and versatility make it a useful
component in fragrance formulations. The protocols provided herein offer a framework for the
systematic evaluation of its sensory properties and stability in finished products. Further
research to determine specific quantitative data, such as its odor threshold and substantivity,
would be beneficial for more precise formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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